Cas no 170080-13-4 (D-4,4'-Biphenylalanine)

D-4,4'-Biphenylalanine is a non-natural amino acid derivative featuring a biphenyl moiety, which enhances its structural rigidity and aromatic character. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where its unique conformation contributes to improved binding affinity and stability in target interactions. The D-configuration offers resistance to enzymatic degradation, making it suitable for applications requiring prolonged biological activity. Its biphenyl group facilitates π-π stacking interactions, which are critical for molecular recognition in drug design. The compound is commonly employed in the development of peptidomimetics, enzyme inhibitors, and bioactive probes, offering researchers a versatile building block for advanced biochemical studies.

D-4,4'-Biphenylalanine structure

Product Name:D-4,4'-Biphenylalanine

CAS No:170080-13-4

MF:C₁₅H₁₅NO₂

MW:241.285104036331

MDL:MFCD01318879

CID:65851

PubChem ID:7006711

Update Time:2025-06-07

D-4,4'-Biphenylalanine Chemical and Physical Properties

Names and Identifiers

- (R)-3-([1,1'-Biphenyl]-4-yl)-2-aminopropanoic acid
- 4-Phenyl-D-phenyalanine
- D-4,4'-Biphenylphenylalanine
- (R)-2-Amino-3-(biphenyl-4-yl)propanoic acid
- (R)-2-AMINO-3-BIPHENYL-4-YL-PROPIONIC ACID
- 3-(4-Biphenylyl)-D-alanine
- D-4,4’-Biphenylalanine
- D-4,4'-BIPHENYLALANINE
- H-4-Phenyl-D-Phe-OH
- H-D-Bip-OH
- (2R)-2-amino-3-(4-phenylphenyl)propanoic acid
- H-D-4,4'-BIPHE-OH
- 3-(4,4'-BIPHENYL)-D-ALANINE
- H-D-BPH-OH
- H-R-Bip-OH
- D-Bip(4,4')-OH
- D-4,4’-Biphe-OH
- H-D-BIP(4,4')-OH
- 4'-BIPHENYL-D-ALA
- D-BIPHENYLALANINE
- D-4-Phenyl-Phe-OH
- D-P-BIPHENYLALANINE
- D-4,4'-Biphenylalanine
- MDL： MFCD01318879
- Inchi： 1S/C15H15NO2/c16-14(15(17)18)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10,16H2,(H,17,18)/t14-/m1/s1
- InChI Key： JCZLABDVDPYLRZ-CQSZACIVSA-N
- SMILES： OC([C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

Exact Mass: 241.11000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4

Experimental Properties

Boiling Point: 428.6°C at 760 mmHg
Water Partition Coefficient: Slightly soluble in water.
PSA: 63.32000
LogP: 3.00830

D-4,4'-Biphenylalanine Security Information

Hazard Statement： H315-H319-H335
Hazardous Material Identification：

D-4,4'-Biphenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	228183-250mg	R)-3-([1,1'-Biphenyl]-4-yl)-2-aminopropanoic acid	170080-13-4	95%	250mg	￡16.00	2022-02-28
Fluorochem	228183-1g	R)-3-([1,1'-Biphenyl]-4-yl)-2-aminopropanoic acid	170080-13-4	95%	1g	￡31.00	2022-02-28
Fluorochem	228183-5g	R)-3-([1,1'-Biphenyl]-4-yl)-2-aminopropanoic acid	170080-13-4	95%	5g	￡103.00	2022-02-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036178-5g	3-(4-Biphenylyl)-D-alanine	170080-13-4	≥97%	5g	¥485.00	2025-04-17
TRC	B397785-100mg	D-4,4'-Biphenylalanine	170080-13-4		100mg	$ 50.00	2022-06-07
TRC	B397785-250mg	D-4,4'-Biphenylalanine	170080-13-4		250mg	$ 90.00	2022-06-07
TRC	B397785-500mg	D-4,4'-Biphenylalanine	170080-13-4		500mg	$ 87.00	2023-04-18
TRC	B397785-1g	D-4,4'-Biphenylalanine	170080-13-4		1g	$ 211.00	2023-04-18
ChemScence	CS-M2870-5g	D-Biphenylalanine	170080-13-4		5g	$135.0	2022-04-27
ChemScence	CS-M2870-25g	D-Biphenylalanine	170080-13-4		25g	$472.0	2022-04-27

D-4,4'-Biphenylalanine Production Method

Production Method 1

63024-50-0

170080-13-4

88241-65-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 7 h, reflux
2.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
2.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

Production Method 2

3218-36-8

170080-13-4

88241-65-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, rt
2.1 Reagents: N-Bromosuccinimide , Triphenylphosphine Solvents: Dichloromethane ; 30 min, rt
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt
3.2 Solvents: Dimethylformamide ; 0 °C; 3 h, rt; 4 h, 60 °C
4.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 - 6 h, reflux
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, -10 °C
4.3 Solvents: Toluene ; 16 - 24 h, reflux
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 7 h, reflux
6.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
6.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

Production Method 3

76985-08-5

170080-13-4

88241-65-0

Reaction Conditions

1.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
1.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

Production Method 4

63024-21-5

170080-13-4

88241-65-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 - 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, -10 °C
1.3 Solvents: Toluene ; 16 - 24 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 7 h, reflux
3.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
3.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

Production Method 5

2567-29-5

1068-90-2

170080-13-4

88241-65-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt
1.2 Solvents: Dimethylformamide ; 0 °C; 3 h, rt; 4 h, 60 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 - 6 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, -10 °C
2.3 Solvents: Toluene ; 16 - 24 h, reflux
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 7 h, reflux
4.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
4.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

Production Method 6

3597-91-9

170080-13-4

88241-65-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Triphenylphosphine Solvents: Dichloromethane ; 30 min, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt
2.2 Solvents: Dimethylformamide ; 0 °C; 3 h, rt; 4 h, 60 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 - 6 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, -10 °C
3.3 Solvents: Toluene ; 16 - 24 h, reflux
4.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 7 h, reflux
5.1 Catalysts: β-Cyclodextrin , Phenylalanine ammonia-lyase Solvents: Water ; 40 h, pH 8.8, 30 °C
5.2 Solvents: Methanol ; 30 °C

Reference

Tailored Mutants of Phenylalanine Ammonia-Lyase from Petroselinum crispum for the Synthesis of Bulky L- and D-Arylalanines

Filip, Alina; et al, ChemCatChem, 2018, 10(12), 2627-2633

D-4,4'-Biphenylalanine Raw materials

D-4,4'-Biphenylalanine Preparation Products

D-4,4'-Biphenylalanine Suppliers

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(CAS:170080-13-4)D-4,4'-Biphenylalanine

Order Number:A882055

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:05

Price ($):406.0

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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

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Amadis Chemical Company Limited

(CAS:170080-13-4)D-4,4'-Biphenylalanine

Purity:99%

Quantity:25g

Price ($):406.0